Cas no 2246849-82-9 (1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is a boronic ester-functionalized urea derivative, primarily utilized in organic synthesis and pharmaceutical research. Its key structural features include a protected boronate group, which enhances stability and facilitates Suzuki-Miyaura cross-coupling reactions, and a urea moiety that can participate in hydrogen bonding interactions. The methoxy substituent further modulates reactivity and solubility. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other bioactive molecules, owing to its ability to serve as a versatile intermediate. Its synthetic utility lies in its compatibility with diverse reaction conditions and its role in constructing complex molecular architectures.
1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea structure
2246849-82-9 structure
Product Name:1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
CAS No:2246849-82-9
MF:C18H29BN2O4
MW:348.244865179062
MDL:MFCD32661474
CID:4786647
PubChem ID:145884614
Update Time:2025-10-29

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • D94230
    • AS-76369
    • 1-butyl-3-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • 2246849-82-9
    • 1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • MDL: MFCD32661474
    • Inchi: 1S/C18H29BN2O4/c1-7-8-11-20-16(22)21-14-10-9-13(12-15(14)23-6)19-24-17(2,3)18(4,5)25-19/h9-10,12H,7-8,11H2,1-6H3,(H2,20,21,22)
    • InChI Key: OEHNHGXWXNRCTR-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C=2)OC)NC(NCCCC)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 348.2220376g/mol
  • Monoisotopic Mass: 348.2220376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8

1-Butyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>

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